5-Methoxy-3a-methyl-1,1-dioxo-5,6-dihydro-4H-pyrrolo[1,2-b][1,2]thiazol-3-one

• IUPAC Name: 5-methoxy-3a-methyl-1,1-dioxo-5,6-dihydro-4H-pyrrolo[1,2-b][1,2]thiazol-3-one
• InChI: InChI=1S/C8H13NO4S/c1-8-3-6(13-2)4-9(8)14(11,12)5-7(8)10/h6H,3-5H2,1-2H3
• InChI Key: AXAUFMYEVWYHTC-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(CN1S(=O)(=O)CC2=O)OC
• Molecular Formula: C8H13NO4S
• Molecular Weight: 219.26 g/mol

Description

The compound “5-Methoxy-3a-methyl-1,1-dioxo-5,6-dihydro-4H-pyrrolo[1,2-b][1,2]thiazol-3-one” belongs to a class of organic compounds known as heterocyclic compounds, which contain one or more rings that have at least one atom other than carbon, such as sulfur, oxygen or nitrogen. This compound specifically is a derivative of pyrrolo[1,2-b][1,2]thiazole, which is a bicyclic compound consisting of a pyrrole ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. It would likely have a complex three-dimensional structure due to the presence of the fused ring system.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present in the molecule. For example, the methoxy group (-OCH3) could potentially undergo reactions such as demethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and stability. These properties are determined by the compound’s molecular structure and the interactions between its atoms.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antiviral Activity : Researchers have investigated the antiviral potential of this compound. For instance, Kasralikar et al. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves the compound binding to specific proteins or enzymes and modulating their activity. Without specific studies on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would likely involve further studies to elucidate its synthesis, structure, reactivity, mechanism of action, and safety profile. This could potentially lead to the development of new methods for its synthesis, or new applications for this compound in areas such as medicine or materials science.